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Compound of Interest

Compound Name: cis-3-Methyl-3-hexene

Cat. No.: B13800522

For Research, Scientific, and Drug Development Professionals

Abstract

This document provides a comprehensive technical overview of the health and safety
information currently available for cis-3-Methyl-3-hexene (CAS No: 4914-89-0). It is intended
for researchers, scientists, and professionals in drug development who may handle or evaluate
this compound. Information has been aggregated from safety data sheets, chemical databases,
and toxicological literature concerning related chemical structures. A significant data gap exists
in the public domain regarding specific experimental toxicity studies for this compound.
Therefore, this guide also includes generalized experimental protocols and a hypothetical
metabolic pathway to aid in risk assessment and future research.

Chemical and Physical Properties

cis-3-Methyl-3-hexene is a flammable, volatile organic compound. Its key identifiers and
properties are summarized below.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b13800522?utm_src=pdf-interest
https://www.benchchem.com/product/b13800522?utm_src=pdf-body
https://www.benchchem.com/product/b13800522?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13800522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Citation(s)
IUPAC Name (32)-3-Methylhex-3-ene [1]
Synonyms (2)-3-Methyl-3-hexene, cis-3- o
Methyl-3-hexane

CAS Number 4914-89-0 [11[2]
Molecular Formula C7Haia [11[3]
Molecular Weight 98.19 g/mol [1][3]
Boiling Point 93.4°C at 760 mmHg [4]
Melting Point -124.4°C (estimate) [4]
Density 0.7080 g/cm? [4]
Refractive Index 1.414 [4]
XLogP3 3.2 [31[4]

Hazard Identification and GHS Classification

cis-3-Methyl-3-hexene is classified as a highly flammable liquid. The primary health hazard

identified is the risk of aspiration if swallowed.

Hazard . .
Hazard Class Category Pictogram Signal Word
Statement
H225: Highly
Flammable flammable liquid '
o 2 o Danger
Liquids and vapour.[1][3]
[51[6]
H304: May be
Aspiration fatal if swallowed E
1 L Danger
Hazard and enters
airways.[7]
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Precautionary Statements:

A comprehensive list of precautionary statements is provided in the safety data sheets. Key
statements include:

o P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.
No smoking.[3][5][6]

o P233: Keep container tightly closed.[3][5][6]
e P280: Wear protective gloves/protective clothing/eye protection/face protection.[5][6]

e P301+P310+P331: IF SWALLOWED: Immediately call a POISON CENTER or doctor. Do
NOT induce vomiting.[7]

e P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water.[5][6]

e P403+P235: Store in a well-ventilated place. Keep cool.[5][6]

Toxicological Data Summary

A thorough review of publicly available literature and safety databases reveals a significant lack
of specific toxicological data for cis-3-Methyl-3-hexene. For most standard toxicological
endpoints, the available information is "no data available".

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://wap.guidechem.com/msds/4914-89-0.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4936184/
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/67633-96-9.pdf
https://wap.guidechem.com/msds/4914-89-0.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4936184/
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/67633-96-9.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4936184/
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/67633-96-9.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/61444-38-0.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4936184/
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/67633-96-9.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4936184/
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/67633-96-9.pdf
https://www.benchchem.com/product/b13800522?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13800522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Endpoint

Result/Data

Citation(s)

Acute Toxicity (Oral, Dermal,

Inhalation)

No data available

[7]

Skin Corrosion/Irritation

No data available

[7]

Serious Eye Damage/Irritation

No data available

[7]

Respiratory or Skin

Sensitization

No data available

[7]

Germ Cell Mutagenicity

No data available

[7]

Carcinogenicity

No data available

[7]

Reproductive Toxicity

No data available

[7]

STOT-Single Exposure

No data available

[7]

STOT-Repeated Exposure

No data available

[7]

Toxicity to Fish

No data available

[1]

Toxicity to Daphnia

No data available

[1]

Generalized Experimental Protocols

Given the absence of specific experimental data, the following sections outline generalized,

standard protocols for assessing key toxicological endpoints. These are not based on cited

experiments for this specific molecule but represent standard methodologies.

Protocol: Acute Oral Toxicity Assessment (OECD 423

Guideline)

o Objective: To determine the acute oral toxicity of cis-3-Methyl-3-hexene.

o Test System: Typically, female rats are used. A minimum of three animals are used for each

step.

e Procedure:
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1. Animals are fasted prior to dosing.
2. The test substance is administered in a single dose by gavage.

3. A starting dose of 300 mg/kg is often used, with subsequent doses (e.g., 2000 mg/kg, 100
mg/kg, 5 mg/kg) selected based on the outcome of the previous step.

4. Animals are observed for mortality, clinical signs of toxicity, and body weight changes for
at least 14 days.

5. A full necropsy is performed on all animals at the end of the observation period.

e Endpoint: The LD50 (Lethal Dose 50) is estimated, and the GHS classification for acute
toxicity is determined.

Protocol: In Vitro Skin Irritation Test (OECD 439
Guideline)

» Objective: To assess the potential of cis-3-Methyl-3-hexene to cause skin irritation.

o Test System: Reconstituted human epidermis (RhE) models (e.g., EpiDerm™, EpiSkin™).

e Procedure:
1. The test substance is applied topically to the surface of the tissue model.
2. After a defined exposure period (e.g., 60 minutes), the substance is removed by washing.
3. The tissue is incubated for a post-exposure period (e.g., 42 hours).

4. Cell viability is measured using a quantitative assay, typically the MTT assay, which
measures mitochondrial dehydrogenase activity.

e Endpoint: The substance is classified as an irritant or non-irritant based on the mean tissue
viability relative to negative controls.

Signaling and Metabolic Pathways
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No specific studies on the metabolic or toxicological signaling pathways of cis-3-Methyl-3-
hexene have been found. However, based on the metabolism of structurally related
compounds like methylcyclohexane and general principles of alkene toxicology, a hypothetical
framework can be proposed.

Hypothetical Metabolic Pathway

Alkenes and substituted alkanes are typically metabolized in vivo via oxidation, primarily by
cytochrome P450 enzymes in the liver. A plausible metabolic route for cis-3-Methyl-3-hexene
would involve hydroxylation at allylic positions or epoxidation of the double bond, followed by
conjugation and excretion. The study on methylcyclohexane metabolism showed hydroxylation
occurs, with the main metabolite being the glucuronide of trans-4-methylcyclohexanol.[8][9]

3,4-Epoxy-3-methylhexane boxide Hydrolase
Allylic Alcohols

cis-3-Methyl-3-hexene

Click to download full resolution via product page

Caption: Hypothetical Phase | and Phase Il metabolic pathway for cis-3-Methyl-3-hexene.

Potential Toxicological Mechanism

Some alkenes are known to be "soft" electrophiles that can exert toxicity by forming covalent
adducts with "soft" biological nucleophiles, such as the sulfhydryl groups on cysteine residues
in proteins.[5][10] If the metabolic epoxidation of cis-3-Methyl-3-hexene occurs, the resulting
epoxide is an electrophilic intermediate that could potentially react with cellular macromolecules
like proteins and DNA, leading to cytotoxicity or genotoxicity.
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Safe Handling and Emergency Procedures Workflow

The following diagram outlines the logical workflow for handling cis-3-Methyl-3-hexene, from
risk assessment to emergency response, based on its GHS classification.
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Risk Assessment
(Flammable Liquid, Aspiration Hazard)
Engineering Controls
(Fume Hood, Grounding)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Handling Procedure
(Avoid Ignition Sources, Keep Container Closed)

[}
Ilf spill or exposure occurs

Exposure Event

Ingestion: Fire:
iti Use Dry Chemical/Sand Extinguisher

Call Poison Center, DO NOT Induce Vomiting

Skin/Hair Contact:
Rinse with Water

Click to download full resolution via product page

Caption: Workflow for safe handling and emergency response for cis-3-Methyl-3-hexene.
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Conclusion

cis-3-Methyl-3-hexene is a chemical with well-defined physical properties and a primary
hazard classification as a highly flammable liquid and an aspiration risk. However, there is a
critical lack of empirical data regarding its specific toxicity, metabolic fate, and potential for
causing adverse health effects beyond what is inferred from its basic classification. The
information and generalized protocols provided herein should be used to guide safe handling
practices and to design future experimental studies to fill these knowledge gaps. Researchers
must exercise caution, employing robust engineering controls and appropriate personal
protective equipment when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13800522#health-and-safety-information-for-cis-3-
methyl-3-hexene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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